Acetophenone, 2-(1-imidazolyl)-4'-phenethyl-

• CAS RN: 73931-88-1
• Molecular Formula: C19H18N2O
• Molecular Weight: 290.4 g/mol
• IUPAC Name: 2-imidazol-1-yl-1-[4-(2-phenylethyl)phenyl]ethanone
• InChI: InChI=1S/C19H18N2O/c22-19(14-21-13-12-20-15-21)18-10-8-17(9-11-18)7-6-16-4-2-1-3-5-16/h1-5,8-13,15H,6-7,14H2
• InChI Key: FHCUFTBEPZKVMR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCC2=CC=C(C=C2)C(=O)CN3C=CN=C3

Description

Acetophenone, 2-(1-imidazolyl)-4'-phenethyl- is a useful research compound. Its molecular formula is C19H18N2O and its molecular weight is 290.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution containing 3.4 g of imidazole in 5 ml of dimethylformamide, stirred at 0/+5° C., 2.58 g of 4-chloroacetyl-bibenzyl were slowly added. The reaction mixture was stirred for few minutes, then allowed to stand and then poured into water. The product thus formed was filtered off, purified by silica gel column chromatography (eluant: benzene/acetone) and then crystallized from ethyl acetate to give 2.24 g of the title compound melting at 134°-6° C. Yield 77%.